Cas no 955041-81-3 (4-Methylphenethylmagnesium bromide)

4-Methylphenethylmagnesium bromide is a Grignard reagent commonly used in organic synthesis for the formation of carbon-carbon bonds. This organomagnesium compound is particularly valuable for introducing the 4-methylphenethyl group into target molecules, enabling the synthesis of complex aromatic structures. It exhibits high reactivity with electrophiles such as carbonyl compounds, epoxides, and halides, making it a versatile intermediate in pharmaceutical and fine chemical applications. The reagent is typically supplied as a solution in diethyl ether or THF, ensuring stability and ease of handling under inert conditions. Its consistent performance and selectivity make it a preferred choice for precision synthetic workflows.
4-Methylphenethylmagnesium bromide structure
955041-81-3 structure
Product Name:4-Methylphenethylmagnesium bromide
CAS No:955041-81-3
MF:C9H11BrMg
MW:223.392642259598
MDL:MFCD07698769
CID:4787575
Update Time:2026-02-27

4-Methylphenethylmagnesium bromide Chemical and Physical Properties

Names and Identifiers

    • CC1=CC=C(C=C1)CC[Mg]Br
    • 4-METHYLPHENETHYLMAGNESIUM BROMIDE
    • 4-Methylphenethylmagnesium bromide 0.5 M in Tetrahydrofuran
    • 4-Methylphenethylmagnesium bromide, 0.5M in tetrahydrofuran
    • 4-Methylphenethylmagnesium bromide
    • MDL: MFCD07698769
    • Inchi: 1S/C9H11.BrH.Mg/c1-3-9-6-4-8(2)5-7-9;;/h4-7H,1,3H2,2H3;1H;/q-1;;+2/p-1
    • InChI Key: RKKKNQRRZISKHY-UHFFFAOYSA-M
    • SMILES: [Br-].[Mg+2].C1(C=CC(C)=CC=1)C[CH2-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 77.6
  • Topological Polar Surface Area: 0

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Additional information on 4-Methylphenethylmagnesium bromide

Comprehensive Guide to 4-Methylphenethylmagnesium bromide (CAS No. 955041-81-3): Properties, Applications, and Industry Insights

4-Methylphenethylmagnesium bromide (CAS No. 955041-81-3) is a highly specialized Grignard reagent widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its reactive magnesium-carbon bond, plays a pivotal role in carbon-carbon bond formation, making it indispensable for chemists working on complex molecular architectures. Its unique structure, featuring a 4-methylphenethyl group, enhances selectivity in reactions such as nucleophilic additions and cross-coupling reactions.

In recent years, the demand for 4-Methylphenethylmagnesium bromide has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its role in synthesizing bioactive molecules, including chiral intermediates for APIs (Active Pharmaceutical Ingredients). With the rise of green chemistry trends, scientists are also exploring solvent-free or low-waste methodologies for Grignard reactions involving this reagent, aligning with global sustainability goals.

One of the most frequently asked questions about CAS No. 955041-81-3 revolves around its stability and storage conditions. Unlike some traditional reagents, 4-Methylphenethylmagnesium bromide requires anhydrous environments, typically stored under inert gases like argon or nitrogen. This precaution ensures its reactivity remains intact for critical synthetic steps. Additionally, its compatibility with THF (tetrahydrofuran) and other ethereal solvents is a key consideration for lab-scale and industrial applications.

The compound’s relevance extends to high-value chemical manufacturing, where precision and yield optimization are paramount. For instance, it’s employed in the synthesis of flavor and fragrance compounds, leveraging its ability to introduce aromatic methyl groups efficiently. Recent publications highlight its use in asymmetric synthesis, a hot topic in catalysis research, where enantioselective transformations are critical for producing optically pure substances.

From an SEO perspective, terms like "4-Methylphenethylmagnesium bromide synthesis", "CAS 955041-81-3 supplier", and "Grignard reagent applications" rank highly in search queries, reflecting the compound’s industrial and academic significance. Analysts note growing interest in scalable production methods and cost-effective alternatives to traditional synthesis routes, driven by the pharmaceutical sector’s need for efficiency.

Innovations in flow chemistry have further spotlighted 4-Methylphenethylmagnesium bromide, as continuous processing reduces hazards associated with batch reactions. This aligns with the broader shift toward automated synthesis platforms, a trend accelerated by AI-driven reaction prediction tools. Such advancements underscore the reagent’s adaptability to modern process chemistry demands.

In summary, 4-Methylphenethylmagnesium bromide (CAS No. 955041-81-3) remains a cornerstone of synthetic organic chemistry, bridging fundamental research and industrial applications. Its versatility in constructing carbon skeletons and compatibility with emerging technologies ensure its continued relevance in a rapidly evolving chemical landscape.

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